6-Chlorothieno[2,3-b]pyridine-2-carbaldehyde

• IUPAC Name: 6-chlorothieno[2,3-b]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H4ClNOS/c9-7-2-1-5-3-6(4-11)12-8(5)10-7/h1-4H
• InChI Key: FUTYTLQGHKTOLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=C(S2)C=O)Cl
• Molecular Formula: C8H4ClNOS
• Molecular Weight: 197.64 g/mol

Description

“6-Chlorothieno[2,3-b]pyridine-2-carbaldehyde” is likely a heterocyclic compound containing a thieno[2,3-b]pyridine ring system, which is a fused ring structure containing a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) and a pyridine (a six-membered ring with five carbon atoms and one nitrogen atom). The “6-Chloro” indicates the presence of a chlorine atom at the 6th position of the ring, and the “2-carbaldehyde” indicates the presence of an aldehyde functional group at the 2nd position.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the fused thieno[2,3-b]pyridine ring system, with a chlorine atom attached at the 6th position and an aldehyde functional group at the 2nd position.

Chemical Reactions Analysis

The reactivity of “this compound” would be influenced by the electron-rich thiophene ring, the electron-deficient pyridine ring, and the electrophilic aldehyde group. The chlorine atom might also be susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on factors such as its molecular structure, polarity, and functional groups. For instance, the presence of the polar aldehyde group might increase its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with “6-Chlorothieno[2,3-b]pyridine-2-carbaldehyde” would depend on various factors, including its reactivity, toxicity, and handling procedures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The potential applications and future directions for “6-Chlorothieno[2,3-b]pyridine-2-carbaldehyde” would depend on its physical and chemical properties, as well as the current state of research in the field. It could potentially be used as a building block in the synthesis of more complex molecules, or as a ligand in coordination chemistry.